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Compound of Interest

Compound Name: 3-Chlorobenzaldehyde

Cat. No.: B042229 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the hazards, safety precautions,

and toxicological profile of 3-Chlorobenzaldehyde (CAS No. 587-04-2). The information is

intended to support risk assessment and ensure safe handling in research and development

settings.

Chemical and Physical Properties
3-Chlorobenzaldehyde is a light yellow liquid that is insoluble in water.[1][2] It is a combustible

liquid with a flash point of approximately 88°C (190.4°F).[3] Key physical and chemical

properties are summarized in the table below.
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Property Value Source(s)

CAS Number 587-04-2 [4]

Molecular Formula C₇H₅ClO [4]

Molecular Weight 140.57 g/mol [3]

Appearance Light yellow liquid [3]

Boiling Point 213-215 °C at 760 mmHg [2]

Melting Point 9-12 °C [3]

Density 1.241 g/mL at 25 °C [3]

Flash Point 88 °C (190.4 °F) - closed cup [3]

Solubility Insoluble in water [2]

Hazard Identification and Classification
3-Chlorobenzaldehyde is classified as a hazardous substance. The Globally Harmonized

System (GHS) of Classification and Labelling of Chemicals provides the following hazard

statements based on aggregated notifications.[4]

Hazard Class Hazard Statement GHS Category

Skin Corrosion/Irritation H315: Causes skin irritation Category 2

Serious Eye Damage/Eye

Irritation

H319: Causes serious eye

irritation
Category 2

Specific Target Organ Toxicity

(Single Exposure)

H335: May cause respiratory

irritation
Category 3

Signal Word: Warning

Hazard Pictogram:

alt text
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Toxicological Summary
Acute Toxicity
No significant acute toxicological data has been identified in literature searches.[1] However,

animal experiments suggest that accidental ingestion of less than 150 grams may be harmful

or cause serious health damage.[1]

Skin Irritation
3-Chlorobenzaldehyde is classified as a skin irritant (Category 2).[3][4] It can cause

inflammation of the skin upon contact and may exacerbate pre-existing dermatitis.[1] Open

cuts, abraded, or irritated skin should not be exposed to this material.[1]

Eye Irritation
The substance is classified as causing serious eye irritation (Category 2).[3][4] An in vivo study

on a rabbit indicated that 3-chlorobenzaldehyde can cause irreversible effects on the eye.[5]

Ocular instillation led to crimson-red conjunctivae, ocular discharge, and chemosis within an

hour.[5] Minor corneal opacity developed the day after and persisted, leading to the humane

euthanasia of the animal two days post-treatment.[5]

Skin Sensitization
Some sources suggest that 3-chlorobenzaldehyde may cause skin sensitization, leading to

contact allergies such as eczema.[1] However, this is not a harmonized classification.

Aldehydes as a chemical class are known to have the potential for skin sensitization, often

through the formation of Schiff bases with skin proteins.[6]

Respiratory Irritation
The material can cause respiratory irritation.[1][3] Long-term exposure to respiratory irritants

may lead to airway diseases.[1]

Experimental Protocols
Eye Irritation/Corrosion: In Vivo Study (as per OECD
Guideline 405)
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The following methodology is based on the summary of an in vivo eye irritation study for 3-
chlorobenzaldehyde found in the ECHA registration dossier.[5]

Test System: Albino rabbit.

Procedure: A single dose of the test material was applied into the conjunctival sac of one

eye. The other eye remained untreated and served as a control.

Observation: The eyes were examined for ocular lesions at 1, 24, 48, and 72 hours after

application. In the specific study for 3-chlorobenzaldehyde, observations were made up to

4 hours post-treatment and on subsequent days.

Evaluation: The severity of eye lesions (corneal opacity, iritis, conjunctival redness, and

chemosis) is scored. The reversibility of the lesions is also assessed.

Results from 3-Chlorobenzaldehyde Study: The study noted the development of crimson-

red conjunctivae, ocular discharge, and chemosis within an hour.[5] This intensified to a

"beefy-red" appearance with chemosis obscuring part of the cornea within 4 hours.[5] Minor

corneal opacity developed the day after and persisted. Due to the severity and lack of

improvement, the animal was humanely euthanized two days after treatment, leading to the

conclusion of irreversible effects on the eye.[5]

Skin Irritation: Standard Protocol (OECD Guideline 404)
While a specific study for 3-chlorobenzaldehyde was not found, the standard protocol for

assessing skin irritation is as follows:

Test System: Albino rabbit.

Procedure: The test substance is applied to a small area of shaved skin (approximately 6

cm²) and covered with a gauze patch. The patch is held in place with non-irritating tape for a

4-hour exposure period.

Observation: After patch removal, the skin is examined for erythema (redness) and edema

(swelling) at 1, 24, 48, and 72 hours.
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Evaluation: The severity of erythema and edema is scored according to a standardized

scale. The mean scores are used to classify the substance's irritation potential.

Skin Sensitization: Local Lymph Node Assay (LLNA)
(OECD Guideline 429)
No LLNA data for 3-chlorobenzaldehyde was found. The standard protocol for this assay is:

Principle: The LLNA measures the proliferation of lymphocytes in the lymph nodes draining

the site of application of a potential sensitizer. A stimulation index (SI) of three or more is

indicative of sensitization potential.[7]

Test System: Mice.

Procedure: The test substance is applied to the dorsal surface of the ears for three

consecutive days. On day five, a solution of ³H-methyl thymidine is injected intravenously.

Measurement: After a set time, the draining auricular lymph nodes are excised, and the

incorporation of ³H-methyl thymidine is measured by scintillation counting.

Evaluation: The stimulation index (SI) is calculated as the ratio of proliferation in the test

group to the proliferation in the vehicle control group. An SI ≥ 3 indicates that the substance

is a potential skin sensitizer.

Handling and Safety Precautions
Personal Protective Equipment (PPE)
A comprehensive approach to PPE is essential when handling 3-chlorobenzaldehyde.

Personal Protective Equipment (PPE) for 3-Chlorobenzaldehyde

Eye/Face Protection
- Chemical safety goggles

- Face shield if splashing is possible

Skin Protection
- Chemical-resistant gloves (e.g., PVC)

- Lab coat or overalls
- PVC apron if significant exposure is likely

Respiratory Protection
- Use in a well-ventilated area

- If ventilation is inadequate, use a respirator with an appropriate filter (e.g., Type A-P)

Hygiene Measures
- Wash hands thoroughly after handling

- Do not eat, drink, or smoke in the work area
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Click to download full resolution via product page

Figure 1: Recommended Personal Protective Equipment.

Handling and Storage
Handling: Avoid all personal contact, including inhalation of vapors.[1] Use only in a well-

ventilated area, preferably in a chemical fume hood. Prevent the build-up of electrostatic

charge and keep away from ignition sources.[8]

Storage: Store in a cool, dry, well-ventilated area.[1] Keep containers tightly sealed and

protected from physical damage.[1] Store away from incompatible materials such as

oxidizing agents, bases, and strong reducing agents.[1]

Emergency Procedures
First Aid Measures
A logical workflow for first aid is crucial in the event of an exposure.

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
If not breathing, give artificial respiration.

Seek medical attention.

Immediately remove contaminated clothing.
Wash skin with soap and plenty of water.

Seek medical attention.

Rinse cautiously with water for at least 15 minutes.
Remove contact lenses if present and easy to do.

Seek immediate medical attention.

Do NOT induce vomiting.
Rinse mouth with water.

Seek immediate medical attention.

Click to download full resolution via product page

Figure 2: First Aid Workflow for 3-Chlorobenzaldehyde Exposure.

Fire-Fighting Measures
Extinguishing Media: Use foam, dry chemical powder, or carbon dioxide.[3]
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Hazards from Combustion: Combustion may produce carbon oxides (CO, CO₂), hydrogen

chloride, and phosgene.[1] The substance may emit poisonous and corrosive fumes.[1]

Fire-Fighter Protection: Wear full body protective clothing and self-contained breathing

apparatus (SCBA).[1]

Accidental Release Measures
Minor Spills: Remove all ignition sources. Clean up spills immediately, using inert absorbent

material.

Major Spills: Evacuate personnel and move upwind. Alert emergency responders. Prevent

the spill from entering drains.

Stability and Reactivity
Chemical Stability: The product is considered stable under normal conditions.[1]

Incompatible Materials: Avoid contact with oxidizing agents, bases, and strong reducing

agents.[1]

Conditions to Avoid: Heat, flames, and sparks.[8]

Hazardous Decomposition Products: Under fire conditions, hazardous decomposition

products include carbon oxides and hydrogen chloride gas.[8]

Environmental Fate
A study on the photoinduced degradation of chlorinated benzaldehydes in aqueous solutions

using UV light (λ = 253.7 nm) showed that 3-chlorobenzaldehyde degrades with a first-order

reaction rate constant of 3.90×10⁻³ min⁻¹. The decomposition involves homolytic cleavage,

leading to the formation of chloride and formaldehyde.

This guide is intended for informational purposes and should be supplemented with a thorough

review of the complete Safety Data Sheet (SDS) and other relevant safety literature before

handling 3-Chlorobenzaldehyde. Always perform a risk assessment specific to your

experimental conditions.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://datasheets.scbt.com/sc-238520.pdf
https://datasheets.scbt.com/sc-238520.pdf
https://datasheets.scbt.com/sc-238520.pdf
https://datasheets.scbt.com/sc-238520.pdf
https://datasheets.scbt.com/sc-238520.pdf
https://www.cdhfinechemical.com/images/product/msds/10_800615725_3-ChloroBenzaldehyde-CASNO-587-04-2-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/10_800615725_3-ChloroBenzaldehyde-CASNO-587-04-2-MSDS.pdf
https://www.benchchem.com/product/b042229?utm_src=pdf-body
https://www.benchchem.com/product/b042229?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042229?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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